(2-Fluorophenyl)(4-(pyridin-2-yloxy)piperidin-1-yl)methanone

• IUPAC Name: (2-fluorophenyl)-(4-pyridin-2-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C17H17FN2O2/c18-15-6-2-1-5-14(15)17(21)20-11-8-13(9-12-20)22-16-7-3-4-10-19-16/h1-7,10,13H,8-9,11-12H2
• InChI Key: CBFZTAMXEFEYMO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=CC=N2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C17H17FN2O2
• Molecular Weight: 300.33 g/mol

Description

(2-Fluorophenyl)(4-(pyridin-2-yloxy)piperidin-1-yl)methanone, also known as FPPM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FPPM is a piperidinyl pyridine derivative that has been synthesized through a series of chemical reactions.

Scientific Research Applications

Radiolabelling and Brain Imaging

• The compound has been utilized in the synthesis and radiolabelling of derivatives for potential use in Single Photon Emission Computerized Tomography (SPECT) imaging. These derivatives exhibit significant uptake in mouse brain tissue, indicating potential utility in visualizing brain receptors like the 5-HT2A receptor, which is relevant to psychiatric illnesses such as depression and anorexia (Blanckaert et al., 2004), (Blanckaert et al., 2005).

Structural and Physicochemical Analysis

• The compound's derivatives have been synthesized and characterized, with their crystal structures confirmed through X-ray diffraction and spectroscopy. The molecular structures have also been optimized and compared using density functional theory (DFT), providing insights into their conformational and electrostatic properties. This structural exploration aids in understanding the physicochemical properties and the stability of the molecules, which is crucial for their potential applications in various fields (Huang et al., 2021), (Prasad et al., 2018).

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

It’s worth noting that similar compounds, such as indole derivatives, have shown a broad range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Similar compounds, such as indole derivatives, have been found to affect a wide range of biochemical pathways due to their broad-spectrum biological activities .

Pharmacokinetics

Similar compounds, such as indole derivatives, are known to be highly soluble in water and other polar solvents, which can impact their bioavailability .

Result of Action

Similar compounds, such as indole derivatives, have been found to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

It’s worth noting that the biological activity of similar compounds, such as indole derivatives, can be influenced by various factors, including the presence of other compounds, ph, temperature, and the specific characteristics of the biological environment .